(2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H20N4O2S2/c1-11-16(25-12(2)19-11)17(23)21-7-9-22(10-8-21)18-20-15-13(24-3)5-4-6-14(15)26-18/h4-6H,7-10H2,1-3H3
• InChI Key: KDBGYRADMNPYQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol

Description

(2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.
BenchChem offers high-quality (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cell Viability Assay (MTT Assay)

• Applications :
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Redox Potential Assessment

• Method : Actively respiring cells convert MTT to insoluble purple formazan. .

Future Directions

Future research could focus on further elucidating the synthesis, properties, and potential applications of this compound. Given the anti-inflammatory activity of similar compounds, this compound could be of interest in the development of new therapeutic agents.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to have diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known for their aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This property allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could potentially interact with its targets.

Biochemical Pathways

Thiazole compounds are known to affect various biological pathways due to their diverse biological activities . For example, they can influence the synthesis of neurotransmitters such as acetylcholine, which is crucial for the normal functioning of the nervous system .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole compounds are known to have various biological effects, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic activities . These effects are likely the result of the compound’s interaction with its targets.

Action Environment

The solubility properties of thiazole compounds suggest that their action could be influenced by the presence of water, alcohol, ether, and various organic solvents .